Cas no 88324-69-0 (1-Propanone, 2-methyl-1-[4-(phenylthio)phenyl]-2-(1-piperidinyl)-)

• Product name: 1-Propanone, 2-methyl-1-[4-(phenylthio)phenyl]-2-(1-piperidinyl)-
• CAS No: 88324-69-0
• MF: C₂₁H₂₅NOS
• MW: 339.494304418564
• CID: 637173
• PubChem ID: 19879527

1-Propanone, 2-methyl-1-[4-(phenylthio)phenyl]-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-methyl-1-[4-(phenylthio)phenyl]-2-(1-piperidinyl)-
• 2-methyl-1-(4-phenylsulfanylphenyl)-2-piperidin-1-ylpropan-1-one
• 88324-69-0
• DTXSID90600937
• 2-Methyl-1-[4-(phenylsulfanyl)phenyl]-2-(piperidin-1-yl)propan-1-one
• SCHEMBL9680468

• Inchi： InChI=1S/C21H25NOS/c1-21(2,22-15-7-4-8-16-22)20(23)17-11-13-19(14-12-17)24-18-9-5-3-6-10-18/h3,5-6,9-14H,4,7-8,15-16H2,1-2H3
• InChI Key： FLPRQMODWXFEBC-UHFFFAOYSA-N
• SMILES： CC(C)(C(=O)C1=CC=C(C=C1)SC2=CC=CC=C2)N3CCCCC3

Computed Properties

• Exact Mass: 339.16568559g/mol
• Monoisotopic Mass: 339.16568559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6Ų
• XLogP3: 5.2